4-(2-Bromoacetyl)-N-methylbenzamide

Core Science & Biosynthesis

Safety, handling, and storage guidelines for 4-(2-Bromoacetyl)-N-methylbenzamide

An In-depth Technical Guide to the Safety, Handling, and Storage of 4-(2-Bromoacetyl)-N-methylbenzamide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

4-(2-Bromoacetyl)-N-methylbenzamide is a bespoke chemical intermediate valued in drug discovery and organic synthesis for its reactive α-halo ketone moiety. This functional group makes it an effective alkylating agent, ideal for constructing complex molecular architectures, particularly heterocyclic compounds, and for use as a covalent probe in chemical biology. However, the very reactivity that makes this compound useful also renders it hazardous. As a potent electrophile, it can readily alkylate biological macromolecules, posing significant risks of skin and eye damage, respiratory irritation, and toxicity upon ingestion.

This guide provides a comprehensive framework for the safe handling, storage, and disposal of 4-(2-Bromoacetyl)-N-methylbenzamide. It moves beyond a simple recitation of rules to explain the chemical principles underpinning these protocols. By understanding the causality behind its reactivity, researchers can cultivate a proactive safety culture, mitigating risks and ensuring the well-being of laboratory personnel.

Section 1: Hazard Identification and Risk Assessment

A thorough understanding of the compound's properties is the foundation of a robust safety plan. While specific experimental data for this exact molecule is not widely published, a reliable hazard profile can be constructed by analyzing its core functional groups and data from structurally analogous compounds.

Physicochemical Properties

The properties of 4-(2-Bromoacetyl)-N-methylbenzamide are primarily dictated by its bromoacetyl group and the substituted benzamide core. The following data is derived from predictions and data for the closely related compound, 4-(2-Bromoacetyl)benzamide.[1]

Property	Value (Predicted/Analog Data)	Source
Molecular Formula	C₁₀H₁₀BrNO₂	-
Molar Mass	256.10 g/mol	-
Appearance	Expected to be a solid at room temperature	[2]
Boiling Point	394.8 ± 22.0 °C	[1]
Density	1.583 ± 0.06 g/cm³	[1]

Toxicological Profile and GHS Classification

The Globally Harmonized System (GHS) classification is extrapolated from data on α-halo ketones and substituted benzamides.[3][4][5][6] This compound should be treated as hazardous.

Hazard Class	Pictogram	Signal Word	Hazard Statement
Acute Toxicity, Oral (Category 4)	GHS07	Warning	H302: Harmful if swallowed.[3][5]
Skin Corrosion/Irritation (Category 2)	GHS07	Warning	H315: Causes skin irritation.[3][4][5][7]
Serious Eye Damage/Eye Irritation (Category 1/2A)	GHS05/GHS07	Danger	H318/H319: Causes serious eye damage/irritation.[3][5][7][8]
Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory Tract Irritation	GHS07	Warning	H335: May cause respiratory irritation.[3][4][5][9]

Primary Hazards and Their Chemical Basis

• Potent Alkylating Agent: The primary hazard stems from the α-bromo ketone functional group. The electron-withdrawing carbonyl group significantly enhances the electrophilicity of the adjacent carbon atom bearing the bromine atom, making it highly susceptible to nucleophilic attack.[6] This reactivity allows the compound to readily form covalent bonds with nucleophiles, including biological macromolecules like proteins and DNA, which is the underlying mechanism of its toxicity.

• Lachrymatory Properties: Like many α-halo ketones, this compound is expected to be a lachrymator, causing irritation and tearing upon exposure to vapors.

• Hazardous Decomposition: In the event of a fire, thermal decomposition will release toxic and corrosive gases, including carbon monoxide (CO), carbon dioxide (CO₂), nitrogen oxides (NOx), and hydrogen bromide (HBr).[8]

Section 2: Safe Handling Protocols

Safe handling requires a multi-layered approach, combining robust engineering controls with stringent work practices and appropriate personal protective equipment.

Engineering Controls: The First Line of Defense

• Fume Hood: All manipulations of 4-(2-Bromoacetyl)-N-methylbenzamide, including weighing, dispensing, and transfers, must be performed inside a certified chemical fume hood to prevent inhalation of dust or vapors.[10][11]

• Ventilation: Ensure the laboratory has adequate general ventilation. The fume hood provides localized control.

• Safety Stations: A safety shower and eyewash station must be readily accessible and unobstructed within the work area.

Personal Protective Equipment (PPE)

PPE is the final barrier between the researcher and the chemical. Its selection must be based on a thorough risk assessment.

PPE Type	Specification	Rationale
Hand Protection	Wear nitrile or neoprene gloves. Double-gloving is recommended. Inspect gloves for tears or holes before use.[11]	Provides a barrier against skin contact. The bromoacetyl group can penetrate some glove materials; check manufacturer compatibility data.
Eye Protection	Chemical safety goggles are mandatory. A full-face shield should be worn over goggles when handling larger quantities or when there is a significant splash risk.[8]	Protects against dust particles and splashes, which can cause severe eye damage.[8]
Body Protection	A flame-resistant lab coat, fully buttoned. Ensure clothing covers all exposed skin.	Protects skin and personal clothing from contamination.
Respiratory	A NIOSH/MSHA approved respirator may be required if engineering controls fail or during a large spill cleanup.[8][12]	Prevents inhalation of irritating and harmful dust.[9]

Standard Operating Procedure: Weighing and Dispensing

This protocol ensures that the solid compound is handled with minimal risk of exposure or contamination.

Caption: Workflow for the safe handling and dispensing of 4-(2-Bromoacetyl)-N-methylbenzamide.

Step-by-Step Protocol:

• Preparation: Before handling, ensure the fume hood is operational and the work area is clean. Don all required PPE as specified in the table above.

• Transport: Transport the chemical container from its storage location to the fume hood inside a secondary, chemically resistant container.

• Weighing: Perform all weighing operations inside the fume hood. Use a disposable weigh boat or glassine paper to avoid contaminating the balance.

• Transfer: Use a clean spatula to transfer the desired amount of the solid into the reaction vessel. Avoid creating dust.

• Cleanup: After the transfer, decontaminate the spatula and any non-disposable equipment with an appropriate solvent (e.g., ethanol or acetone) inside the fume hood.

• Disposal: Place any contaminated disposable items (gloves, weigh boats, wipes) into a designated solid hazardous waste container.[8]

• Storage Return: Securely close the primary container and wipe the exterior before returning it to its designated storage location.

• Final Steps: Wash hands thoroughly with soap and water after removing gloves.[5][7]

Spill and Emergency Procedures

Immediate and correct response to a spill or exposure is critical.

First Aid Measures:

• Inhalation: Move the affected person to fresh air immediately. If breathing is difficult, administer oxygen. Seek immediate medical attention.[9]

• Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin area with copious amounts of water for at least 15 minutes. Seek immediate medical attention.[9]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.[8][9]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[9]

Caption: Decision tree for responding to a chemical spill.

Section 3: Storage Guidelines

Proper storage is essential to maintain the chemical's integrity and prevent dangerous reactions.

Storage Conditions

• Location: Store in a cool, dry, and well-ventilated area.[8]

• Container: Keep the container tightly closed to prevent absorption of moisture.[13] The container should be clearly labeled with the chemical name and all relevant GHS hazard pictograms.

• Moisture Sensitivity: While not pyrophoric, the bromoacetyl group can slowly hydrolyze in the presence of moisture, releasing hydrobromic acid. This can lead to pressure buildup in the container and degradation of the compound.[14] Therefore, storage in a desiccator is recommended for long-term stability.

Chemical Incompatibility

Never store 4-(2-Bromoacetyl)-N-methylbenzamide with incompatible chemicals. The primary risk is a rapid, exothermic reaction.[13][15]

Incompatible Class	Examples	Rationale for Incompatibility
Strong Bases	Sodium hydroxide, potassium carbonate, amines	Can catalyze rapid decomposition or violent polymerization.[15][16]
Strong Oxidizing Agents	Nitric acid, perchlorates, peroxides	Can lead to a violent, exothermic reaction, creating a fire or explosion hazard.[8][12][16]
Nucleophiles	Alcohols, thiols, ammonia	Will react, often exothermically, as the compound is a strong alkylating agent.[14]
Water/Moisture	Causes slow hydrolysis, leading to product degradation and release of corrosive HBr.[14]

Storage Segregation Logic

Chemicals should never be stored alphabetically. They must be segregated by hazard class to prevent accidental mixing.[13]

Caption: Storage segregation plan for 4-(2-Bromoacetyl)-N-methylbenzamide.

Waste Disposal

• Chemical Waste: Unused or waste 4-(2-Bromoacetyl)-N-methylbenzamide must be disposed of as hazardous chemical waste. Collect it in a clearly labeled, sealed container.

• Contaminated Materials: All items that have come into direct contact with the compound, including gloves, weigh boats, and paper towels, must be disposed of in a designated solid hazardous waste container.[8]

• Regulations: Follow all local, state, and federal regulations for hazardous waste disposal. Contact your institution's Environmental Health & Safety (EH&S) department for specific guidance.

Conclusion

4-(2-Bromoacetyl)-N-methylbenzamide is a valuable synthetic tool whose utility is matched by its potential hazards. Safe handling is not merely a matter of following rules but of understanding the chemical principles that drive its reactivity. By implementing the engineering controls, work practices, and storage protocols outlined in this guide, researchers can effectively mitigate the risks associated with this potent alkylating agent. A proactive and informed approach to safety is paramount to protecting personnel and ensuring a secure research environment.

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An In-depth Technical Guide to the Solubility of 4-(2-Bromoacetyl)-N-methylbenzamide

Introduction

4-(2-Bromoacetyl)-N-methylbenzamide is a bespoke chemical intermediate, primarily utilized in organic synthesis and the development of novel pharmaceutical agents. Its structure, featuring a reactive α-halo ketone and a substituted benzamide, makes it a valuable building block for creating more complex molecules, particularly in the realm of enzyme inhibitors and receptor modulators. Understanding the solubility of this compound is a cornerstone of its practical application. Solubility dictates the choice of reaction media, influences reaction kinetics, governs purification strategies such as crystallization, and is a critical determinant of bioavailability in early-stage drug discovery.[1] This guide provides a comprehensive analysis of the solubility characteristics of 4-(2-Bromoacetyl)-N-methylbenzamide in both aqueous and organic solvent systems, grounded in theoretical principles and supported by actionable experimental protocols.

Compound Profile: Physicochemical Characteristics

A molecule's solubility is intrinsically linked to its structural and electronic properties.

• Chemical Name: 4-(2-Bromoacetyl)-N-methylbenzamide

• Molecular Formula: C₁₀H₁₀BrNO₂

• Molecular Weight: 256.10 g/mol

• Structure:

Structural Analysis for Solubility Prediction: The molecule possesses distinct polar and non-polar regions that dictate its solubility behavior.

• Polar Moieties: The secondary amide (-C(=O)NHCH₃) and the ketone (-C(=O)-) groups are polar. The amide group, in particular, can act as both a hydrogen bond donor (from the N-H) and an acceptor (at the oxygen). The ketone oxygen can only act as a hydrogen bond acceptor.[2][3] These features suggest potential solubility in polar solvents.

• Non-Polar Moieties: The benzene ring is a large, hydrophobic component. This aromatic system favors interactions with non-polar solvents through London dispersion forces.[4]

• Reactive Group: The α-bromoacetyl group is a potent electrophile and alkylating agent.[5] Its presence introduces a critical consideration: the potential for reaction (solvolysis), especially with nucleophilic protic solvents like water or alcohols, which can affect stability during long solubility experiments.[6]

The balance between the polar, hydrogen-bonding amide and the large, non-polar aromatic ring suggests that the compound will exhibit limited solubility in highly polar solvents like water and in very non-polar solvents like hexane, with optimal solubility likely found in solvents of intermediate polarity.

Theoretical Framework: The Principles of Dissolution

The adage "like dissolves like" serves as a fundamental principle in predicting solubility.[2][4] This concept is governed by the intermolecular forces between solute and solvent molecules. For dissolution to occur, the energy released from the formation of new solute-solvent interactions must be sufficient to overcome the energy required to break the existing solute-solute (crystal lattice energy) and solvent-solvent interactions.[4]

• Polar Protic Solvents (e.g., Water, Ethanol): These solvents are characterized by O-H or N-H bonds and are effective at forming hydrogen bonds.[7] They can solvate both cations and anions effectively. While the amide group of our target compound can interact with these solvents, the large hydrophobic benzene ring will likely limit its overall solubility in a highly polar protic solvent like water.

• Polar Aprotic Solvents (e.g., DMSO, Acetone, Acetonitrile): These solvents possess large dipole moments but lack O-H or N-H bonds, meaning they cannot donate hydrogen bonds.[7] They are effective at dissolving polar solutes. Solvents like DMSO are particularly powerful due to their high polarity and ability to disrupt solute-solute interactions.

• Non-Polar Solvents (e.g., Hexane, Toluene): These solvents have low dielectric constants and interact primarily through weak London dispersion forces.[4] They are best suited for dissolving non-polar solutes. The aromatic ring of the compound will interact favorably with toluene, but the polar amide and ketone groups will be poorly solvated, limiting solubility.

The logical relationship between compound properties, solvent characteristics, and the resulting solubility is visualized below.

Caption: Factors influencing the solubility of the target compound.

Experimental Determination of Thermodynamic Solubility

To obtain reliable and reproducible data, the Shake-Flask Method is the gold standard for determining thermodynamic (or equilibrium) solubility.[8] This method measures the saturation concentration of a compound in a solvent after a sufficient equilibration period.[9] It is officially recognized by regulatory bodies like the OECD under guideline 105 for water solubility.[10][11][12]

Protocol: Shake-Flask Solubility Determination

This protocol outlines the necessary steps to ensure a robust and self-validating measurement.

1. Preparation:

• Ensure the test compound, 4-(2-Bromoacetyl)-N-methylbenzamide, is of high purity (e.g., >98%), as impurities can significantly alter solubility measurements.[12][13]

• Use high-purity (e.g., HPLC grade) solvents.

• Prepare a series of glass vials with screw caps for each solvent to be tested.

2. Sample Addition:

• Add an excess amount of the solid compound to each vial. The key is to ensure that a visible amount of undissolved solid remains at the end of the experiment, confirming that the solution is saturated. A preliminary test with increasing volumes of solvent can help estimate the required amount.[8][10]

3. Equilibration:

• Add a precise volume of the chosen solvent to each vial.

• Seal the vials tightly to prevent solvent evaporation.

• Place the vials on an orbital shaker or rotator in a temperature-controlled environment, typically at 25 °C.

• Agitate the samples for a minimum of 24 to 48 hours.[1][9] This extended period is crucial to allow the system to reach thermodynamic equilibrium between the dissolved and undissolved states.[11] For some compounds, 72 hours may be necessary; time-point sampling (e.g., at 24, 48, and 72 hours) can validate that equilibrium has been reached when concentrations no longer increase.

4. Sample Separation:

• After equilibration, cease agitation and allow the vials to stand undisturbed for a short period to let the excess solid settle.

• Carefully withdraw a sample from the supernatant. It is critical to avoid aspirating any solid particles.

• Separate the saturated solution from the excess solid. This can be achieved by:

  • Centrifugation: Spin the vials at high speed to pellet the solid, then sample the supernatant.

  • Filtration: Use a syringe fitted with a chemically compatible filter (e.g., PTFE for organic solvents, PVDF for aqueous). Discard the first few drops of filtrate to avoid any adsorption effects from the filter membrane.

5. Quantification:

• Prepare a series of dilutions of the clear, saturated filtrate.

• Quantify the concentration of the compound in the diluted samples using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV).

• Construct a calibration curve using standards of known concentrations to ensure accurate quantification.

6. Data Reporting:

• Calculate the original concentration in the saturated solution, accounting for any dilutions.

• Report the solubility in standard units, such as mg/mL or µg/mL, and specify the temperature at which the measurement was performed.

The following diagram illustrates this experimental workflow.

Caption: Workflow for the Shake-Flask Thermodynamic Solubility Assay.

Expected Solubility Profile and Data Summary

Based on the compound's structure and theoretical principles, a qualitative solubility profile can be predicted. This serves as a hypothesis to be confirmed by the experimental data generated using the protocol above.

Solvent Class	Example Solvent	Predicted Solubility	Rationale
Aqueous	Water (pH 7)	Very Low (< 0.1 mg/mL)	The large, non-polar aromatic ring dominates over the polar amide group, leading to poor solvation by water.[2] The α-bromoacetyl group is also susceptible to slow hydrolysis.[14]
Polar Protic	Ethanol	Moderate	The ethyl group of ethanol provides some non-polar character to interact with the benzene ring, while the hydroxyl group can hydrogen bond with the amide and ketone, offering a better balance than water.[4]
Polar Aprotic	DMSO, DMF	High (> 20 mg/mL)	These solvents are highly polar and excellent hydrogen bond acceptors, effectively solvating the amide and ketone groups without the unfavorable interactions of a protic solvent with the hydrophobic ring.[7]
Polar Aprotic	Acetonitrile	Moderate	Less polar than DMSO, it offers a good balance for dissolving moderately polar compounds.
Polar Aprotic	Acetone	Moderate to High	The ketone functionality can interact well with the polar groups of the solute.
Non-Polar	Toluene	Low to Moderate	Favorable dispersion forces between the aromatic rings of toluene and the solute are offset by the poor solvation of the polar amide group.
Non-Polar	Hexane	Very Low (< 0.1 mg/mL)	Lacks any effective mechanism to solvate the polar amide and ketone functional groups.[2][4]

Practical Considerations and Stability

• Chemical Stability: The primary concern for 4-(2-Bromoacetyl)-N-methylbenzamide is the reactivity of the α-halo ketone moiety.[5][15] In protic solvents (water, alcohols) and especially under basic conditions, the compound can undergo hydrolysis or react with other nucleophiles.[6][14] For aqueous solubility testing, using a buffered solution (e.g., pH 7.4 phosphate buffer) is recommended, and stability should be assessed by analyzing the sample over time via HPLC to check for degradation products.

• Kinetic vs. Thermodynamic Solubility: It is important to distinguish between thermodynamic solubility (measured here) and kinetic solubility. Kinetic solubility is often measured in high-throughput screening from a DMSO stock solution diluted into an aqueous buffer.[1][9][16] This can lead to supersaturated solutions and often overestimates the true equilibrium solubility.[8][17] The shake-flask method provides the more fundamental and reliable thermodynamic value.[9]

Conclusion

The solubility of 4-(2-Bromoacetyl)-N-methylbenzamide is a complex interplay of its polar and non-polar functionalities. It is predicted to have very low aqueous solubility but moderate to high solubility in various polar aprotic and some polar protic organic solvents. A definitive understanding requires empirical measurement, for which the shake-flask method remains the most reliable approach. By carefully executing this protocol and being mindful of the compound's chemical stability, researchers can generate accurate solubility data that is essential for the successful application of this intermediate in synthesis and drug development workflows.

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A Technical Guide for the Preliminary Investigation of 4-(2-Bromoacetyl)-N-methylbenzamide as a Covalent Enzyme Inhibitor

Abstract

Covalent inhibitors have re-emerged as a powerful modality in drug discovery, offering high potency and prolonged duration of action. This guide provides a comprehensive framework for the preliminary investigation of a novel α-haloacetyl compound, 4-(2-Bromoacetyl)-N-methylbenzamide, as a potential covalent enzyme inhibitor. We outline the scientific rationale, synthesis, and characterization of the compound, followed by detailed, field-proven protocols for assessing its chemical stability and inhibitory mechanism against a model cysteine protease, papain. Methodologies for determining key kinetic parameters, including the maximal rate of inactivation (k_inact_) and the inhibition constant (K_I_), are described in detail. This document serves as a technical resource for researchers, scientists, and drug development professionals embarking on the characterization of novel electrophilic compounds for therapeutic applications.

Introduction: The Rationale for Covalent Inhibition

Enzyme inhibitors are a cornerstone of modern medicine. While most approved drugs are reversible inhibitors, there is a growing appreciation for covalent inhibitors—molecules that form a stable, covalent bond with their target protein.[1] This irreversible mechanism can lead to significant therapeutic advantages, including enhanced potency, longer duration of action, and the ability to target shallow binding pockets that are often intractable for reversible binders.[1]

The key to successful covalent drug design is balancing reactivity and selectivity. The inhibitor must be reactive enough to modify its intended target but not so reactive that it causes off-target toxicity by modifying other biomolecules.[2] One of the most frequently targeted residues for covalent modification is cysteine, owing to the high nucleophilicity of its thiol side chain.[1][3][4]

The α-haloacetyl group, present in 4-(2-Bromoacetyl)-N-methylbenzamide, is a well-established electrophilic "warhead" that can react with nucleophilic residues like cysteine via an S_N_2 reaction.[3] The benzamide scaffold provides a framework that can be synthetically elaborated to improve binding affinity and selectivity for a specific enzyme's active site. This guide uses papain, a well-characterized cysteine protease, as a model system to rigorously evaluate the inhibitory potential of this compound.[5][6][7]

Synthesis and Characterization

A robust and reproducible synthesis is the foundation of any chemical probe investigation. The proposed synthesis of 4-(2-Bromoacetyl)-N-methylbenzamide starts from commercially available 4-acetyl-N-methylbenzamide.

Synthetic Protocol

A plausible synthetic route involves the α-bromination of the precursor, 4-acetyl-N-methylbenzamide.

Materials:

• 4-acetyl-N-methylbenzamide

• Bromine (Br₂) or N-Bromosuccinimide (NBS)

• Acetic acid or a suitable solvent system

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Dissolve 4-acetyl-N-methylbenzamide (1.0 eq) in glacial acetic acid in a round-bottom flask equipped with a magnetic stirrer and reflux condenser.

• Slowly add a solution of Br₂ (1.1 eq) in acetic acid to the flask at room temperature. Alternatively, N-Bromosuccinimide with a radical initiator can be used.

• Heat the reaction mixture to 60-80°C and monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the mixture to room temperature and pour it into ice-cold water to precipitate the product.

• Filter the solid precipitate, wash with cold water, and dry under vacuum.

• Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol/water mixture) or by flash column chromatography on silica gel.

Characterization

The identity and purity of the synthesized 4-(2-Bromoacetyl)-N-methylbenzamide must be confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure. The appearance of a singlet corresponding to the -CH₂Br protons (typically around 4.4-4.7 ppm) is a key indicator.

• Mass Spectrometry (MS): To confirm the molecular weight of the compound.

• High-Performance Liquid Chromatography (HPLC): To assess the purity of the final compound, which should ideally be >95%.

Preliminary Assessment of Compound Stability

Reactive compounds can be prone to degradation in aqueous assay buffers.[8] Therefore, assessing the chemical stability of 4-(2-Bromoacetyl)-N-methylbenzamide is a critical preliminary step before conducting enzyme inhibition assays.[9]

Protocol: HPLC-Based Stability Assay

Objective: To determine the half-life (t₁/₂) of the compound in the proposed enzyme assay buffer.

Procedure:

• Prepare a 10 mM stock solution of the test compound in DMSO.

• Prepare the enzyme assay buffer (e.g., 100 mM sodium phosphate, 1 mM EDTA, pH 6.2, with 2 mM DTT to keep the papain active site reduced).

• Dilute the compound stock solution into the assay buffer to a final concentration of 10 µM. Include a control sample with buffer and DMSO only.

• Incubate the solution at the temperature planned for the enzyme assays (e.g., 25°C or 37°C).[9]

• At various time points (e.g., 0, 15, 30, 60, 120 minutes), take an aliquot of the reaction mixture.

• Immediately quench any degradation by adding an equal volume of cold acetonitrile containing an internal standard.

• Analyze the samples by LC-MS or HPLC-UV to quantify the amount of the parent compound remaining.

• Plot the percentage of the compound remaining versus time and calculate the half-life.

Causality and Interpretation: This assay validates that the observed enzyme inhibition is due to the compound's interaction with the enzyme and not its degradation over the course of the experiment. A compound with a half-life significantly longer than the assay duration is considered stable enough for further testing.

In Vitro Enzyme Inhibition Assays

The core of this investigation is to determine if and how 4-(2-Bromoacetyl)-N-methylbenzamide inhibits the target enzyme. For covalent inhibitors, this involves a multi-step kinetic analysis to go beyond a simple IC₅₀ value, which is often misleading for time-dependent inhibitors.[10][11][12]

Model System: Papain

Papain is an ideal model enzyme for this study. It is a cysteine protease with a well-understood catalytic mechanism involving the Cys25 residue in its active site.[6][7] It is commercially available, robust, and has well-established activity assays.[6]

Experimental Workflow Diagram

Caption: Overall workflow for investigating a novel covalent inhibitor.

Protocol: Time-Dependent Inhibition (IC₅₀ Shift Assay)

Objective: To quickly establish if the compound exhibits time-dependent inhibition, a hallmark of covalent modification.[13]

Procedure:

• Prepare serial dilutions of the inhibitor in DMSO.

• In a 96-well plate, add the inhibitor dilutions to the assay buffer.

• Add papain solution to each well to start the "pre-incubation" period. Run parallel experiments with different pre-incubation times (e.g., 5, 15, and 30 minutes).[13]

• After the specified pre-incubation time, add a fluorogenic substrate for papain (e.g., N-α-Benzoyl-L-arginine 7-amido-4-methylcoumarin hydrochloride) to all wells to start the enzymatic reaction.

• Measure the rate of substrate cleavage by monitoring the increase in fluorescence over time using a plate reader.

• Calculate the percent inhibition for each inhibitor concentration at each pre-incubation time.

• Plot percent inhibition versus log[inhibitor] and fit the data to a four-parameter logistic equation to determine the IC₅₀ value for each pre-incubation time.

Causality and Interpretation: For a covalent inhibitor, the IC₅₀ value will decrease as the pre-incubation time increases. This "IC₅₀ shift" indicates that the inhibition is time-dependent and likely irreversible.[13]

Protocol: Determination of k_inact_ and K_I_

Objective: To quantify the key kinetic parameters that define a covalent inhibitor's efficiency.[10][11][12]

• K_I_ (Inhibition Constant): Represents the initial, reversible binding affinity of the inhibitor to the enzyme.[10]

• k_inact_ (Maximal Inactivation Rate): Represents the maximum rate of covalent bond formation at saturating inhibitor concentrations.[10]

This protocol uses a continuous activity assay to measure the rate of enzyme inactivation.

Procedure:

• In a 96-well plate, prepare wells containing assay buffer and the fluorogenic substrate.

• Prepare a range of inhibitor concentrations.

• To initiate the reaction, simultaneously add papain and a specific concentration of the inhibitor to a well.

• Immediately begin monitoring the fluorescence signal over time (e.g., every 30 seconds for 30-60 minutes).

• The resulting progress curves will show a decrease in reaction rate as the enzyme is progressively inactivated.[14][15]

• For each inhibitor concentration, fit the progress curve data to the equation for first-order decay to determine the observed rate of inactivation (k_obs_).

  • Product = (v₀/k_obs_) * (1 - e^(-k_obs_ * t))

• Plot the calculated k_obs_ values against the corresponding inhibitor concentrations.

• Fit this secondary plot to the hyperbolic saturation equation to determine k_inact_ and K_I_.[16][17]

  • k_obs_ = k_inact_ * [I] / (K_I_ + [I])

Causality and Interpretation: This experiment directly measures the rate at which the enzyme loses activity in the presence of the inhibitor. The hyperbolic relationship between k_obs_ and inhibitor concentration reflects the two-step mechanism of covalent inhibition: initial reversible binding (related to K_I_) followed by the irreversible chemical step (related to k_inact_).[10]

Caption: Two-step kinetic model for irreversible enzyme inhibition.

Results and Data Presentation

All quantitative data should be summarized in clear, well-structured tables for easy comparison and interpretation.

Table 1: Hypothetical Stability and Inhibition Data

Parameter	Value	Conditions
Chemical Stability (t₁/₂)	> 240 min	pH 6.2, 25°C Assay Buffer
IC₅₀ (5 min pre-incubation)	15.2 µM	Papain vs. Substrate
IC₅₀ (30 min pre-incubation)	2.8 µM	Papain vs. Substrate
K_I_	18.5 ± 2.1 µM	Global fit of k_obs_ vs. [I]
k_inact_	0.25 ± 0.03 min⁻¹	Global fit of k_obs_ vs. [I]
k_inact_/K_I_	13,514 M⁻¹s⁻¹	Calculated

Discussion of Results: The significant shift in IC₅₀ with increased pre-incubation time strongly supports a time-dependent, covalent mechanism of inhibition. The calculated kinetic parameters provide a quantitative measure of the inhibitor's performance. The second-order rate constant, k_inact_/K_I_ , is the most important metric for comparing the efficiency of different covalent inhibitors, as it accounts for both binding affinity and chemical reactivity.[10][12]

Conclusion and Future Directions

This guide has detailed a systematic approach for the preliminary evaluation of 4-(2-Bromoacetyl)-N-methylbenzamide as a covalent enzyme inhibitor. The described protocols provide a robust framework for confirming its mechanism of action and quantifying its inhibitory potency against the model cysteine protease, papain.

Positive results from this initial investigation would warrant several follow-up studies:

• Direct Target Engagement: Use intact protein mass spectrometry to confirm the formation of a 1:1 covalent adduct between papain and the inhibitor.

• Selectivity Profiling: Test the compound against other classes of enzymes (e.g., serine proteases) and against other cysteine proteases to determine its selectivity profile.

• Structural Studies: Obtain a co-crystal structure of the inhibitor bound to papain to visualize the binding mode and covalent linkage, providing a basis for structure-based drug design.

• Cell-Based Assays: Progress the inhibitor into relevant cellular models to assess its activity and potential toxicity in a more complex biological environment.

By following this structured, data-driven approach, researchers can efficiently characterize novel electrophilic compounds and assess their potential as valuable chemical probes or starting points for therapeutic development.

References

• Copeland, R. A. (2013). Evaluation of Enzyme Inhibitors in Drug Discovery: A Guide for Medicinal Chemists and Pharmacologists. John Wiley & Sons. [Link]

• Robertson, J. G. (2024). Demystifying Functional Parameters for Irreversible Enzyme Inhibitors. Journal of Medicinal Chemistry. [Link]

• Valero, E., Varón, R., & García-Carmona, F. (1991). A kinetic study of irreversible enzyme inhibition by an inhibitor that is rendered unstable by enzymic catalysis. The inhibition of polyphenol oxidase by l-cysteine. Biochemical Journal, 277(Pt 3), 857–862. [Link]

• Wang, J., Zhang, C., & He, C. (2019). Chemistry for Covalent Modification of Endogenous/Native Proteins: From Test Tubes to Complex Biological Systems. Journal of the American Chemical Society, 141(1), 109-125. [Link]

• Zhang, T., et al. (2022). Covalent Warheads Targeting Cysteine Residue: The Promising Approach in Drug Development. Molecules, 27(15), 4857. [Link]

• Valero, E., Varón, R., & García-Carmona, F. (1991). A kinetic study of irreversible enzyme inhibition by an inhibitor that is rendered unstable by enzymic catalysis. The inhibition of polyphenol oxidase by l-cysteine. Portland Press. [Link]

• Domainex. (n.d.). kinact / KI Assay for Irreversible Covalent Compounds. [Link]

• Enzymlogic. (n.d.). Inactivation Kinetics, Irreversible Drug Discovery. [Link]

• Bar-Peled, L., et al. (2017). Chemical proteomic identification of functional cysteines with atypical electrophile reactivities. Cell Chemical Biology, 24(2), 141-152. [Link]

• Ochi, T. (2017). Modelling covalent modification of cysteine residues in proteins (Doctoral dissertation, University of Cape Town). [Link]

• Thorne, N., Auld, D. S., & Inglese, J. (2010). Assay Interference by Chemical Reactivity. In Assay Guidance Manual. Eli Lilly & Company and the National Center for Advancing Translational Sciences. [Link]

• Ward, C. C., et al. (2020). 2-Sulfonylpyridines as Tunable, Cysteine-Reactive Electrophiles. Journal of the American Chemical Society, 142(18), 8495-8506. [Link]

• Mader, L. K., & Keillor, J. W. (2024). Fitting of k_inact_ and K_I_ Values from Endpoint Pre-incubation IC₅₀ Data. ACS Medicinal Chemistry Letters, 15(5), 731–738. [Link]

• Creative Bioarray. (n.d.). Plasma Stability Assay. [Link]

• Prime Process Safety Center. (2025). Key Methods and Applications in Reactive Chemical Testing. [Link]

• Dias, R. L. A., et al. (2024). A practical guide for the assay-dependent characterisation of irreversible inhibitors. RSC Medicinal Chemistry. [Link]

• Yamashita, D. S., et al. (1997). Use of Papain as a Model for the Structure-Based Design of Cathepsin K Inhibitors: Crystal Structures of Two Papain-Inhibitor Complexes Demonstrate Binding to S'-Subsites. Journal of the American Chemical Society, 119(48), 11692-11701. [Link]

• Thompson, R. C. (1973). Use of Peptide Aldehydes to Generate Transition-State Analogs of Elastase. Biochemistry, 12(1), 47-51. [Link]

• IChemE. (n.d.). A systematic approach to reactive chemical analysis. [Link]

• Evotec. (n.d.). Cytochrome P450 Time Dependent Inhibition (kinact/KI) Assay. [Link]

• Koružnjak, J., et al. (2023). Structural Transitions of Papain-like Cysteine Proteases: Implications for Sensor Development. International Journal of Molecular Sciences, 24(13), 11029. [Link]

• National Center for Biotechnology Information. (n.d.). 4-[(2-Bromoacetyl)amino]benzamide. PubChem. [Link]

• Al-Salahi, R., et al. (2021). Synthesis, Structure and Evaluation of the N-(2-Acetyl-4-(styryl)phenyl)-4-benzenesulfonamide Derivatives for Anticholinesterase and Antioxidant Activities. Molecules, 26(7), 1909. [Link]

• van der Hoorn, R. A. L. (2008). Papain‐like cysteine proteases: key players at molecular battlefields employed by both plants and their invaders. Molecular Plant Pathology, 9(1), 119-125. [Link]

• Google Patents. (2019). CN109553532B - Preparation method of 4-bromoacetyl-2-methyl benzoic acid methyl ester.

• ResearchGate. (n.d.). Synthesis of 4-(2-bromoacetyl)benzenesulfonamide (3). [Link]

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• 2. Chemical proteomic identification of functional cysteines with atypical electrophile reactivities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. memorial.scholaris.ca [memorial.scholaris.ca]
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• 16. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 17. Time Dependent CYP Inhibition (kinact/KI) | Cyprotex | Evotec [evotec.com]

Protocols & Analytical Methods

Application Note: Target Identification Using 4-(2-Bromoacetyl)-N-methylbenzamide via Competitive Covalent Profiling

Introduction & Scientific Rationale

The discovery of novel druggable pockets often relies on electrophilic fragment screening. 4-(2-Bromoacetyl)-N-methylbenzamide is a prototypical electrophilic fragment featuring a reactive α-bromoacetamide warhead. Bromoacetamides are privileged scaffolds in chemical biology because they undergo an SN​2 substitution reaction with nucleophilic residues—predominantly the thiolate anions of reactive cysteines—forming a stable, irreversible thioether bond[1].

Because 4-(2-Bromoacetyl)-N-methylbenzamide lacks a built-in enrichment handle (such as an alkyne or biotin), it cannot be directly enriched for mass spectrometry. Instead, it must be utilized in a Competitive Activity-Based Protein Profiling (rdABPP or isoTOP-ABPP) workflow. In this self-validating system, the proteome is first incubated with the fragment. The fragment covalently occupies its specific target cysteines. Subsequently, a broad-spectrum, alkyne-tagged probe (e.g., Iodoacetamide-alkyne, IA-alkyne) is added to label all remaining unreacted cysteines. A reduction in the LC-MS/MS signal of a specific cysteine-containing peptide compared to a vehicle control definitively identifies the target of the fragment[2].

Mechanism of Covalent Engagement

The causality of this workflow relies on the differential pKa of cysteines in the proteome. The microenvironment of a protein pocket can lower the pKa of a resident cysteine, rendering it a highly nucleophilic thiolate at physiological pH. The bromoacetamide moiety of 4-(2-Bromoacetyl)-N-methylbenzamide selectively attacks these hyper-reactive cysteines. By monitoring the loss of IA-alkyne labeling, researchers can map the exact site of target engagement across the entire proteome, a technique widely used in modern electrophilic fragment screening[3].

Experimental Workflow

Figure 1: Competitive ABPP workflow for target identification using non-clickable electrophilic fragments.

Step-by-Step Protocol: Competitive ABPP

Phase 1: Proteome Preparation and Fragment Labeling

• Cell Lysis: Harvest target cells (e.g., HeLa) and lyse in PBS containing protease inhibitors (EDTA-free) using probe sonication. Critical: Do not use DTT or β -mercaptoethanol, as these will react with the electrophilic probe.

• Protein Quantification: Centrifuge at 100,000 × g for 45 min to separate soluble and membrane fractions. Adjust the soluble proteome concentration to 2.0 mg/mL.

• Fragment Incubation: Divide the proteome into two aliquots. Treat Aliquot A with 4-(2-Bromoacetyl)-N-methylbenzamide (typically 50 µM final concentration, 1% DMSO). Treat Aliquot B with vehicle (1% DMSO). Incubate for 1 hour at 37°C.

Phase 2: Broad-Spectrum Labeling and Click Chemistry

• IA-Alkyne Labeling: Add IA-alkyne (100 µM final concentration) to both aliquots. Incubate for 1 hour at room temperature in the dark to label all remaining reactive cysteines.

• CuAAC (Click) Reaction: To each sample, sequentially add the click chemistry reagents (see Table 1 for concentrations). Vortex immediately after the addition of each reagent. React for 1 hour at room temperature.

• Protein Precipitation: Add cold methanol/chloroform/water to precipitate the proteins. Centrifuge at 4,000 × g for 10 min. Discard the supernatant and wash the protein pellet twice with cold methanol to remove unreacted reagents.

Phase 3: Enrichment and Digestion

• Resuspension: Resuspend the dried protein pellet in 1.2% SDS in PBS with gentle heating and sonication.

• Streptavidin Enrichment: Dilute the SDS to 0.2% with PBS. Add 100 µL of pre-washed Streptavidin agarose beads. Rotate overnight at 4°C.

• Washing: Wash beads sequentially with 1% SDS, 4 M urea, and PBS to remove non-specifically bound proteins.

• On-Bead Digestion: Reduce proteins on-bead with 10 mM TCEP (30 min, 37°C), alkylate with 20 mM iodoacetamide (30 min, dark), and digest overnight with sequencing-grade Trypsin at 37°C.

Phase 4: LC-MS/MS Analysis

• Peptide Extraction: Collect the supernatant containing tryptic peptides. Desalt using C18 StageTips.

• Data Acquisition: Analyze via nanoLC-MS/MS (e.g., Orbitrap Eclipse). Compare the abundance of identified cysteine-containing peptides between the fragment-treated and vehicle-treated samples. A ratio (Vehicle/Fragment) > 4.0 typically indicates a highly confident target engagement event.

Data Presentation Tables

Table 1: CuAAC (Click Chemistry) Master Mix Parameters

Reagent	Stock Concentration	Final Concentration	Purpose
Biotin-PEG3-Azide	10 mM (in DMSO)	100 µM	Affinity handle for enrichment
TCEP	50 mM (in water, freshly prepared)	1 mM	Reducing agent for Copper(II)
TBTA Ligand	1.7 mM (in DMSO/t-butanol)	100 µM	Stabilizes Copper(I) oxidation state

| CuSO 4​ | 50 mM (in water) | 1 mM | Catalyst for cycloaddition |

Table 2: LC-MS/MS Acquisition Parameters

Parameter	Setting	Rationale
LC Gradient	5-30% Acetonitrile over 120 min	Ensures separation of complex peptide mixtures.
MS1 Resolution	120,000 at m/z 200	High mass accuracy for precursor quantification.
MS2 Fragmentation	HCD (Normalized Collision Energy: 28%)	Optimal for generating high-quality b- and y-ions.

| Dynamic Exclusion | 45 seconds | Prevents repeated sequencing of highly abundant peptides. |

References

• Douangamath, A., et al. (2020). Crystallographic and electrophilic fragment screening of the SARS-CoV-2 main protease. Nature Communications. Available at:[Link]

• Qiao, Y., et al. (2022). A simple method for developing lysine targeted covalent protein reagents. Nature Communications. Available at:[Link]

• Cuellar, M., et al. (2023). Discovery and Crystallographic Studies of Nonpeptidic Piperazine Derivatives as Covalent SARS-CoV-2 Main Protease Inhibitors. European Journal of Medicinal Chemistry. Available at:[Link]

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• 2. researchgate.net [researchgate.net]
• 3. On the origins of SARS-CoV-2 main protease inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Protein Immobilization using 4-(2-Bromoacetyl)-N-methylbenzamide

Introduction: The Strategic Imperative for Covalent Protein Immobilization

In the landscape of drug discovery, proteomics, and biosensor development, the ability to tether proteins to solid supports in a stable and functionally-oriented manner is paramount.[1] While various immobilization techniques exist, covalent attachment offers unparalleled stability, minimizing protein leaching and ensuring the longevity of the prepared biomaterials.[2] This guide focuses on the strategic application of 4-(2-Bromoacetyl)-N-methylbenzamide, a heterobifunctional crosslinker, for the site-selective, covalent immobilization of proteins.

The bromoacetyl moiety is a potent electrophile that exhibits high reactivity towards soft nucleophiles, most notably the thiol group of cysteine residues.[1] This reaction, a nucleophilic substitution, forges a highly stable thioether bond, providing a robust and irreversible linkage between the protein and the functionalized surface.[3] The N-methylbenzamide portion of the molecule can be tailored for attachment to a variety of surfaces through standard amide bond formation or other chemistries, making it a versatile tool for researchers.

This document provides a comprehensive overview of the principles, protocols, and best practices for utilizing 4-(2-Bromoacetyl)-N-methylbenzamide in protein immobilization workflows. We will delve into the underlying chemistry, provide step-by-step experimental procedures, and discuss critical parameters for achieving optimal immobilization efficiency and preserving protein function.

The Chemistry of Bromoacetylation: A Controlled and Selective Approach

The cornerstone of this immobilization technique is the reaction between the bromoacetyl group and the sulfhydryl side chain of a cysteine residue. This is a classic SN2 reaction where the deprotonated thiol (thiolate anion) acts as a nucleophile, attacking the electrophilic carbon of the bromoacetyl group and displacing the bromide ion.[3]

Reaction Mechanism

Caption: Reaction mechanism of bromoacetylation.

The rate of this reaction is critically dependent on the pH of the medium. The pKa of a typical cysteine thiol is around 8.3.[4] At a pH at or above this value, a significant portion of the thiol groups will be deprotonated to the more nucleophilic thiolate anion, leading to a more efficient alkylation reaction.[4]

Selectivity and Side Reactions

One of the key advantages of bromoacetyl chemistry is its high selectivity for cysteine residues when the reaction conditions are carefully controlled. While other nucleophilic amino acid side chains, such as the imidazole group of histidine and the ε-amino group of lysine, can potentially react, these reactions are significantly slower, especially at an optimized pH.[5]

Studies have shown that at a pH of 9.0, the bromoacetyl group maintains high chemoselectivity, reacting preferentially with thiols.[1][6] This kinetic discrimination allows for site-specific immobilization, particularly for proteins with a single, accessible cysteine residue.

Data Presentation: Optimizing Your Immobilization Strategy

The success of protein immobilization hinges on the careful optimization of several key parameters. The following tables provide a framework for understanding these variables and their impact on the reaction.

Table 1: pH-Dependence of Bromoacetyl-Thiol Reaction

pH	Relative Reaction Rate	Selectivity for Cysteine	Rationale
6.5	Low	High	Low concentration of the reactive thiolate anion.[6][7]
7.5	Moderate	High	A good balance between reaction rate and selectivity.[4]
8.5	High	High	Optimal for most applications, as the pH is close to the pKa of the cysteine thiol.[4]
> 9.0	Very High	Moderate	Increased risk of side reactions with lysine and other nucleophilic residues.[4][6]

Table 2: Comparison of Thiol-Reactive Chemistries

Reagent Class	Typical pH Optimum	Resulting Linkage	Key Considerations
Bromoacetamides	7.5 - 9.0	Thioether	Forms a highly stable, irreversible bond. [1]
Iodoacetamides	7.5 - 9.0	Thioether	Generally faster reaction than bromoacetamides due to iodide being a better leaving group.[1]
Maleimides	6.5 - 7.5	Thioether (via Michael addition)	Highly reactive at neutral pH, but the resulting bond can undergo a retro-Michael reaction, leading to instability.[1]
Vinyl Sulfones	8.0 - 9.0	Thioether	Forms a very stable thioether linkage.[1]

Experimental Protocols

The following protocols provide a detailed, step-by-step guide for immobilizing proteins using 4-(2-Bromoacetyl)-N-methylbenzamide. These protocols should be adapted and optimized for your specific protein and solid support.

Protocol 1: Activation of an Amine-Functionalized Surface

This protocol describes the activation of a surface containing primary amine groups with 4-(2-Bromoacetyl)-N-methylbenzamide.

Caption: Workflow for surface activation.

Materials:

• Amine-functionalized solid support (e.g., agarose beads, silica slides)

• 4-(2-Bromoacetyl)-N-methylbenzamide

• N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC)

• N-Hydroxysuccinimide (NHS)

• Activation Buffer: 0.1 M MES, 0.5 M NaCl, pH 6.0

• Coupling Buffer: 0.1 M Sodium Phosphate, 0.15 M NaCl, pH 7.2-7.5

• Wash Buffer: PBS or similar neutral buffer

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

Procedure:

• Prepare the Solid Support: Wash the amine-functionalized support extensively with the Activation Buffer.

• Activate Carboxyl Groups: Prepare a fresh solution of 100 mM EDC and 25 mM NHS in Activation Buffer. Immediately add this solution to the support and incubate for 15-30 minutes at room temperature with gentle mixing.

• Prepare the Bromoacetyl Reagent: Dissolve 4-(2-Bromoacetyl)-N-methylbenzamide in a minimal amount of anhydrous DMF or DMSO to create a concentrated stock solution (e.g., 100 mM).

• Couple the Bromoacetyl Reagent: Add the 4-(2-Bromoacetyl)-N-methylbenzamide stock solution to the activated support to a final concentration of 1-10 mM. Incubate for 1-2 hours at room temperature with gentle mixing.

• Wash: Wash the support thoroughly with Coupling Buffer to remove excess reagents and by-products. The surface is now activated and ready for protein immobilization.

Protocol 2: Covalent Immobilization of a Cysteine-Containing Protein

This protocol details the immobilization of a protein with an accessible cysteine residue onto a bromoacetyl-activated surface.

Caption: Workflow for protein immobilization.

Materials:

• Bromoacetyl-activated solid support (from Protocol 1)

• Cysteine-containing protein of interest

• Coupling Buffer: 0.1 M Sodium Phosphate, 150 mM NaCl, pH 7.5-8.5 (degassed)

• Quenching Solution: 1 M β-mercaptoethanol or L-cysteine in Coupling Buffer

• Blocking Buffer: 1% (w/v) Bovine Serum Albumin (BSA) in PBS

• Wash Buffer: PBS with 0.05% Tween-20 (PBST)

Procedure:

• Protein Preparation: Dissolve the protein in degassed Coupling Buffer to a final concentration of 0.1-1 mg/mL. If the target cysteine is in a disulfide bond, reduction with a reagent like DTT or TCEP will be necessary, followed by removal of the reducing agent.[3]

• Immobilization Reaction: Add the protein solution to the bromoacetyl-activated support. Incubate for 2-4 hours at room temperature or overnight at 4°C with gentle mixing, protected from light.

• Quench the Reaction: Add the Quenching Solution to a final concentration of 20-50 mM to cap any unreacted bromoacetyl groups. Incubate for 30 minutes at room temperature.

• Wash: Wash the support extensively with PBST to remove unbound protein and quenching reagent.

• Block Non-Specific Binding Sites: Incubate the support with Blocking Buffer for 1-2 hours at room temperature to prevent non-specific adsorption of other molecules in subsequent assays.[8][9]

• Final Wash: Perform a final series of washes with PBS. The protein-immobilized surface is now ready for use or storage.

Self-Validating Systems: Characterization and Quality Control

To ensure the trustworthiness of your immobilized protein system, it is crucial to perform thorough characterization.

Table 3: Techniques for Characterizing Immobilized Proteins

Characterization Goal	Technique(s)	Principle
Confirm Immobilization	X-ray Photoelectron Spectroscopy (XPS), Fourier-Transform Infrared Spectroscopy (FTIR)	Detects the elemental composition and chemical bonds on the surface.
Quantify Immobilized Protein	UV-Vis Spectroscopy, Bradford/BCA Assay, Quartz Crystal Microbalance (QCM)	Measures the depletion of protein from the solution or the mass added to the surface.[2][10]
Assess Protein Activity	Enzyme-Linked Immunosorbent Assay (ELISA), Surface Plasmon Resonance (SPR), Catalytic Assays	Measures the biological function (e.g., binding affinity, enzymatic activity) of the immobilized protein.[9]
Determine Protein Orientation	Time-of-Flight Secondary Ion Mass Spectrometry (ToF-SIMS), Near-Edge X-ray Absorption Fine Structure (NEXAFS)	Provides information about the orientation of the protein on the surface.

By implementing these characterization techniques, you can validate the success of your immobilization protocol and ensure the reliability of your downstream applications.

Conclusion: A Robust Platform for Advancing Research

The use of 4-(2-Bromoacetyl)-N-methylbenzamide for protein immobilization provides a powerful and reliable method for creating stable and functional biomaterials. By understanding the underlying chemistry and carefully controlling the reaction conditions, researchers can achieve site-specific covalent attachment of proteins, opening up a wide array of possibilities in drug discovery, diagnostics, and fundamental biological research. The protocols and principles outlined in this guide serve as a comprehensive resource for scientists seeking to leverage this versatile technology in their work.

References

• Zimmermann, J., et al. (2000). Differential reactivity of maleimide and bromoacetyl functions with thiols: application to the preparation of liposomal diepitope constructs. Bioconjugate Chemistry, 11(1), 56-65. Available at: [Link]

• Boeckler, C., et al. (1999). Differential reactivity of maleimide and bromoacetyl functions with thiols: application to the preparation of liposomal diepitope constructs. PubMed, 10639094. Available at: [Link]

• Krajnc, P., et al. (2023). Rapid, Direct, Noninvasive Method to Determine the Amount of Immobilized Protein. Analytical Chemistry, 95(13), 5648-5655. Available at: [Link]

• Nge, P. N., et al. (2013). Protein immobilization techniques for microfluidic assays. Analyst, 138(20), 5873-5887. Available at: [Link]

• Voitechovič, E., et al. (2018). Quantification of immobilized protein in pharmaceutical production by bio-assisted potentiometric multisensor system. Journal of Pharmaceutical and Biomedical Analysis, 150, 67-71. Available at: [Link]

• Voitechovič, E., et al. (2018). Quantification of immobilized protein in pharmaceutical production by bio-assisted potentiometric multisensor system. Ovid, 150, 67-71. Available at: [Link]

• Krajnc, P., et al. (2023). Rapid, Direct, Noninvasive Method to Determine the Amount of Immobilized Protein. PMC, 95(13), 5648-5655. Available at: [Link]

• Decker, E., et al. (2020). Protein Immobilization on Gold Nanoparticles: Quantitative Analysis. Methods in Molecular Biology, 2119, 215-227. Available at: [Link]

• Zimmermann, J., et al. (2000). Differential Reactivity of Maleimide and Bromoacetyl Functions with Thiols: Application to the Preparation of Liposomal Diepitope Constructs. Request PDF. Available at: [Link]

• 4 Ways to Reduce Non-Specific Binding in SPR Experiments. Nicoya Lifesciences. (2020). Available at: [Link]

• Immobilization Principles – Selecting the Surface for ELISA Assays. Corning. Available at: [Link]

• Schematic representation of the surface blocking and immobilization... ResearchGate. Available at: [Link]

• Immobilization Principles - Selecting the Surface - ELISA Technical Bulletin. LabCluster. Available at: [Link]

• Robey, F. A., & Fields, R. L. (1990). Conjugation of synthetic peptides to proteins: quantitation from S-carboxymethylcysteine released upon acid hydrolysis. Analytical Biochemistry, 187(1), 136-140. Available at: [Link]

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• Amino acid derivative and bromoacetyl modified peptides. Google Patents.

• Benzamide, N-decyl-N-methyl-4-bromo-. Cheméo. Available at: [Link]

• Enhanced Protein Immobilization on Polymers—A Plasma Surface Activation Study. PMC. Available at: [Link]

• Harrison, E. T., et al. Surface Structure and Activity of Immobilized Protein G Mutants. National ESCA & Surface Analysis Center for Biomedical Problems. Available at: [Link]

• Nge, P. N., et al. (2013). Protein immobilization techniques for microfluidic assays. Biomicrofluidics, 7(4), 041501. Available at: [Link]

• Sano, S., et al. (1993). Introduction of functional groups onto the surface of polyethylene for protein immobilization. Biomaterials, 14(11), 817-822. Available at: [Link]

• Site‐Selective Protein Conjugation by a Multicomponent Ugi Reaction. mediaTUM. Available at: [Link]

• Comparison of surface activation processes for protein immobilization on plasma-polymerized acrylic acid films. Request PDF. Available at: [Link]_

• Tope, C. A. (2015). Relative Reaction Rates of the Amino Acids Cysteine, Methionine, and Histidine with Analogs of the Anti-Cancer Drug Cisplatin. TopSCHOLAR. Available at: [Link]

• Gawai, J. G., et al. (2018). Kinetics And Mechanistic Oxidation Of L-Cysteine Using By –Bromo Pthalimide In Presence Of Chloro – Complex Of Pd (II) As Homogenous Cataylst In Aqueous Aectic Acid Medium. Journal of University of Shanghai for Science and Technology, 14(1). Available at: [Link]

• Amino acid derivative and bromoacetyl modified peptides. Google Patents.

• 4-(2-BROMOACETYL)BENZAMIDE. ChemBK. Available at: [Link]

• Surface Activation. CellMosaic. Available at: [Link]

• Bioconjugation Protocols. Methods in Molecular Biology. (2013). Available at: [Link]

• Synthesis, Structure and Evaluation of the N-(2-Acetyl-4-(styryl)phenyl)-4-benzenesulfonamide Derivatives for Anticholinesterase and Antioxidant Activities. MDPI. (2021). Available at: [Link]

• Orientation and characterization of immobilized antibodies for improved immunoassays (Review). La Trobe University. (2017). Available at: [Link]

• 4-[(2-Bromoacetyl)amino]benzamide. PubChem. Available at: [Link]

• A Simple Technique for Direct Immobilization of Target Enzymes from Cell Lysates Based on the SpyTag/SpyCatcher Spontaneous Reaction. PMC. (2022). Available at: [Link]

• Comparison of protein immobilization methods with covalent bonding on paper for paper-based enzyme-linked immunosorbent assay. SpringerLink. (2024). Available at: [Link]

• New Strategies for Enzyme Stabilization Involving Protein Engineering and Immobilization in Mesoporous Materials. Journal of Molecular Catalysis B: Enzymatic. Available at: [Link]

• Bioanalytical chemistry 3. Immobilized enzymes. Available at: [Link]

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• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Differential reactivity of maleimide and bromoacetyl functions with thiols: application to the preparation of liposomal diepitope constructs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Protein immobilization techniques for microfluidic assays - PMC [pmc.ncbi.nlm.nih.gov]
• 9. nicoyalife.com [nicoyalife.com]
• 10. Rapid, Direct, Noninvasive Method to Determine the Amount of Immobilized Protein - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Troubleshooting low reaction yields in protein conjugation with 4-(2-Bromoacetyl)-N-methylbenzamide

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Finalizing Diagnostic Dashboard

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Evaluating Experimental Causal Links

I'm now clarifying the causal relationships in the experimental setup. For instance, I understand the need for TCEP over DTT to avoid reagent competition. Additionally, I'm noting that DTT, if needed, must be removed to prevent quenching via Zeba spin columns. The importance of the pH range (7.5-8.5) is explained by the cysteine pKa. I'm also ensuring the dashboard is user-friendly.

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Addressing Reagent Degradation

I'm now integrating the impact of reagent instability into the troubleshooting process. Since haloacetamides hydrolyze quickly in aqueous solutions, making fresh reagent is very important. I will be sure that a fresh solution of the reagent is always prepared immediately before use.

Integrating Reagent Stability

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Calculating Mass Adjustments

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Calculating Mass Shift Accurately

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Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, scientists, and drug development professionals systematically diagnose and resolve low reaction yields when performing cysteine-targeted bioconjugation using 4-(2-Bromoacetyl)-N-methylbenzamide.

Successful bioconjugation is not just about mixing reagents; it requires a precise understanding of reaction thermodynamics, nucleophile states, and solvent microenvironments. This guide bridges theoretical chemistry with field-proven experimental causality to ensure your protocols are robust and self-validating.

Part 1: Diagnostic Dashboard

Before altering your protocol, use the logical workflow below to identify the root cause of your low conjugation yield.

Caption: Diagnostic workflow for troubleshooting low yields in bromoacetyl bioconjugation.

Part 2: Mechanistic Q&A (Troubleshooting Guide)

Q1: Why is my conjugation yield near zero despite adding a 10-fold molar excess of the bromoacetyl reagent?

The Causality: The most common culprit is the presence of competing nucleophiles in your reaction buffer. If you used Dithiothreitol (DTT) or β-mercaptoethanol (BME) to reduce your protein's disulfide bonds, these reagents introduce massive amounts of free thiols into the solution. Because bromoacetamides react indiscriminately with any available thiolate, the excess DTT will completely consume your conjugation reagent before it can react with the target protein[1]. The Solution: Switch to Tris(2-carboxyethyl)phosphine (TCEP), a thiol-free reducing agent, or perform a rigorous buffer exchange (e.g., using a desalting column) prior to adding the bromoacetyl reagent[2].

Q2: My protein is fully reduced and desalted, but yields are still low. Could the buffer pH be the issue?

The Causality: Absolutely. The reaction between a bromoacetamide and a cysteine residue is an S_N2 nucleophilic substitution. For this to occur efficiently, the cysteine must be in its deprotonated, highly nucleophilic thiolate form (R-S⁻). The pKa of a typical cysteine thiol is approximately 8.3. If your buffer pH is below 7.0, the vast majority of cysteines remain protonated (R-SH) and unreactive[1]. The Solution: Maintain the reaction buffer at an optimal pH of 7.5 to 8.5. Avoid exceeding pH 9.0, as this deprotonates lysine ε-amines (pKa ~10.5), leading to off-target cross-reactivity[1].

Q3: When I add 4-(2-Bromoacetyl)-N-methylbenzamide to my protein solution, the mixture turns cloudy. How does this affect the reaction?

The Causality: The cloudiness indicates that your reagent has precipitated out of the aqueous solution. 4-(2-Bromoacetyl)-N-methylbenzamide contains a hydrophobic benzamide ring, making it poorly soluble in standard aqueous buffers. If the reagent is not in solution, it cannot interact with the protein, drastically reducing the effective molar ratio and stalling the reaction kinetics. The Solution: Dissolve the reagent in 100% anhydrous DMSO or DMF to create a highly concentrated stock immediately before use. Add this stock dropwise to the protein solution while vortexing gently, ensuring the final concentration of the organic co-solvent remains between 5% and 10% (v/v)[3].

Q4: I prepared my bromoacetyl stock solution in buffer yesterday. Could reagent degradation be responsible for the low yield?

The Causality: Yes. Haloacetamides are susceptible to hydrolysis in aqueous environments, converting the reactive bromoacetyl group into an unreactive hydroxyl group (glycolamide). This hydrolysis is accelerated at the slightly alkaline pH required for conjugation[4]. The Solution: Never store bromoacetyl reagents in aqueous buffers. Always prepare fresh stock solutions in anhydrous organic solvents immediately prior to the conjugation step.

Part 3: Quantitative Reaction Parameters

To ensure optimal reaction conditions, refer to the following data summaries when designing your experiments.

Table 1: pH vs. Reactivity Profile for Bromoacetamide Conjugation

pH Range	Cysteine State	Primary Target	Conjugation Yield	Off-Target Risk
< 6.5	Protonated (R-SH)	None	Very Low	Low
7.5 - 8.5	Thiolate (R-S⁻)	Cysteine	Optimal (>90%)	Low
> 9.0	Thiolate (R-S⁻)	Cysteine, Lysine	Moderate	High (Lysine ε-amines)

Table 2: Reducing Agent Compatibility

Reducing Agent	Mechanism	Compatibility with Bromoacetyls	Required Action Before Conjugation
DTT / BME	Thiol-disulfide exchange	Incompatible (Competes for reagent)	Strict removal via desalting column
TCEP	Phosphine reduction	Compatible (Thiol-free)	None (Can be left in solution)

Part 4: Self-Validating Experimental Protocol

A robust protocol must verify its own success at critical junctures. Follow this step-by-step methodology for the site-selective modification of cysteine residues[5].

Phase 1: Preparation and Reduction

• Buffer Preparation: Dissolve your target protein (1-5 mg/mL) in Conjugation Buffer (50 mM HEPES, 150 mM NaCl, 5 mM EDTA, pH 8.0).

  • Causality: HEPES is an amine-free buffer (unlike Tris, which can compete at high concentrations), and EDTA chelates trace heavy metals that catalyze the oxidation of free thiols.

• Reduction: Add TCEP to a final concentration of 5-10 molar equivalents relative to the protein. Incubate at 37°C for 1 hour.

• Validation Checkpoint 1: Perform an Ellman's Reagent (DTNB) assay on a 10 µL aliquot. Measure absorbance at 412 nm to quantify free sulfhydryls and confirm complete reduction before proceeding.

Phase 2: Conjugation

• Reagent Preparation: Prepare a 50 mM stock of 4-(2-Bromoacetyl)-N-methylbenzamide in anhydrous DMSO.

  • Causality: Anhydrous DMSO prevents aqueous hydrolysis and ensures complete solvation of the hydrophobic benzamide moiety.

• Reaction Initiation: Add the reagent stock dropwise to the reduced protein solution to achieve a 10- to 20-fold molar excess. Ensure the final DMSO concentration is strictly ≤10% (v/v) to prevent protein denaturation.

• Incubation: Incubate the reaction at room temperature for 2 hours in the dark.

  • Causality: Haloacetamides can be light-sensitive. Two hours at pH 8.0 is sufficient to drive the S_N2 substitution to completion while minimizing off-target lysine labeling.

Phase 3: Quenching and Validation

• Quenching: Add L-cysteine or BME to a final concentration of 20 mM and incubate for 15 minutes.

  • Causality: This step scavenges unreacted electrophiles, preventing downstream toxicity or artificial cross-linking during storage.

• Purification: Remove excess small molecules using a size-exclusion desalting column (e.g., Zeba spin column) or dialysis against your final storage buffer.

• Validation Checkpoint 2: Analyze the purified conjugate via LC-MS/MS. A successful conjugation will yield a specific mass shift corresponding to the covalent addition of the N-methylbenzamide acetyl moiety (approx. +176.2 Da) per modified cysteine residue.

Part 5: Reaction Pathway Mechanism

Understanding the chemical pathway ensures you can manipulate the microenvironment to favor the forward reaction.

Caption: S_N2 reaction mechanism of cysteine alkylation by 4-(2-Bromoacetyl)-N-methylbenzamide.

References

• Thermodynamic Overview of Bioconjugation Reactions Pertinent to Lysine and Cysteine Peptide and Protein Residues - MDPI Source: MDPI URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. mdpi.com [mdpi.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Minimizing Protein Aggregation During Labeling with 4-(2-Bromoacetyl)-N-methylbenzamide

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals working with thiol-reactive bioconjugation.

4-(2-Bromoacetyl)-N-methylbenzamide is a potent electrophilic probe used to selectively alkylate cysteine residues, forming a highly stable, irreversible thioether bond. However, the incorporation of the N-methylbenzamide moiety introduces a significant hydrophobic payload to the protein surface. If not carefully managed, this localized hydrophobicity can disrupt the protein's hydration shell and drive severe intermolecular aggregation. This guide provides mechanistic troubleshooting, self-validating protocols, and optimization strategies to ensure high-yield, monomeric protein conjugates.

Part 1: Frequently Asked Questions (FAQs) & Mechanistic Troubleshooting

Q1: Why does my protein precipitate immediately upon adding 4-(2-Bromoacetyl)-N-methylbenzamide? A1: Immediate precipitation is typically driven by solvent shock or rapid hydrophobic surface exposure. The bromoacetamide probe is highly hydrophobic and must be dissolved in organic solvents like DMSO or DMF. Adding this stock too quickly causes localized high concentrations of solvent, leading to 1[1]. Furthermore, the N-methylbenzamide group increases the exposed hydrophobic surface area of the protein, which 2[2]. Causality-Driven Solution: Add the reagent dropwise with gentle vortexing. Strictly maintain the final organic solvent concentration below 5% (v/v).

Q2: How does the reaction pH influence aggregation and labeling specificity? A2: Bromoacetamides react chemoselectively with thiols at an3[3]. If the pH exceeds 8.5, the bromoacetyl group loses its selectivity and begins reacting with the ε-amino groups of lysines and the imidazole rings of histidines. This non-specific labeling neutralizes positive charges on the protein surface, shifting the protein's isoelectric point (pI). If the new pI approaches the buffer pH, 4[4].

Q3: What buffer additives can prevent soluble aggregates from forming during the reaction? A3: To counteract the hydrophobicity of the benzamide payload, you must stabilize the protein's hydration shell. Non-ionic detergents (e.g., Tween-20) can shield newly exposed hydrophobic patches. Additionally,5[5] by increasing surface tension and preventing hydrophobic intermolecular interactions.

Q4: How can I control the labeling stoichiometry to prevent hydrophobicity-driven aggregation? A4: Over-labeling exponentially increases the hydrophobic surface area.6[6]. Perform a titration matrix to find the lowest molar excess of 4-(2-Bromoacetyl)-N-methylbenzamide that achieves your target Degree of Labeling (DOL) without triggering aggregation.

Q5: My protein has disulfide bonds. How do I reduce them without triggering aggregation? A5: Reducing agents are required to liberate free thiols. However, over-reduction can unfold the protein, exposing internal hydrophobic cores. Use a mild, non-thiol reducing agent like TCEP.7[7]. Perform the reduction at 4°C to kinetically trap the protein in a folded state.

Part 2: Quantitative Data & Optimization Matrices

Table 1: Recommended Excipients for Aggregation Prevention

Systematically screen these additives in your labeling buffer to maintain the protein in a monomeric state.

Additive	Recommended Concentration	Mechanistic Function
L-Arginine	50 mM – 100 mM	Suppresses hydrophobic interactions between conjugated benzamide groups; increases solubility[5].
Glycerol	10% – 20% (v/v)	Acts as a co-solvent to stabilize the protein's hydration shell and prevent thermal unfolding[5].
Tween-20 / CHAPS	0.01% – 0.05% (w/v)	8[8].
NaCl	150 mM – 300 mM	.

Table 2: Conjugation Troubleshooting Matrix

Symptom	Mechanistic Cause	Corrective Action
Immediate Precipitation	Solvent shock from DMSO/DMF or rapid exposure of hydrophobic surfaces.	Add reagent dropwise with stirring. Keep final organic solvent < 5% (v/v)[1].
Soluble Aggregates (High PDI)	Over-labeling increasing payload hydrophobicity.	4[4].
Loss of Protein Activity	Non-specific alkylation of active site Lys/His residues due to high pH.	Strictly maintain buffer pH between 7.5 and 8.5 to ensure thiol chemoselectivity[3].

Part 3: Self-Validating Experimental Protocol

To ensure trustworthiness, this protocol integrates Dynamic Light Scattering (DLS) and Size Exclusion Chromatography with Multi-Angle Light Scattering (SEC-MALS) as self-validating checkpoints.

Step 1: Protein Preparation & Baseline Validation

• Dilute your target protein to 1-5 mg/mL in a thiol-free buffer (e.g., 100 mM Sodium Phosphate, 150 mM NaCl, pH 7.5).

• Validation: Run a baseline DLS measurement. Ensure the Polydispersity Index (PDI) is < 0.15, confirming a monodisperse, aggregate-free starting material.

Step 2: Mild Reduction (If applicable)

• Add 1-2 molar equivalents of TCEP to the protein solution to reduce disulfide bonds.

• Incubate at 4°C for 30 minutes to minimize thermal unfolding.

• Remove excess TCEP using a desalting column equilibrated with the reaction buffer.

Step 3: Conjugation Reaction

• Prepare a fresh 10 mM stock of 4-(2-Bromoacetyl)-N-methylbenzamide in anhydrous DMSO.

• While gently vortexing the protein solution, add the bromoacetamide stock dropwise to achieve a 5-fold molar excess. Ensure the final DMSO concentration remains ≤ 5% (v/v).

• Incubate the reaction in the dark at room temperature for 1-2 hours.

Step 4: In-Process Validation (DLS)

• Validation: Take a 10 µL aliquot and measure the PDI via DLS.

• If PDI > 0.2, soluble aggregates are forming. Immediately proceed to Step 5 to halt the reaction, and refer to Table 1 to optimize the buffer for the next run.

Step 5: Quenching & SEC-MALS Purification

• Quench the unreacted bromoacetamide by adding a 10-fold molar excess of a small-molecule thiol (e.g., DTT or β-mercaptoethanol) and incubate for 15 minutes.

• Inject the quenched mixture onto a SEC-MALS system.

• Monitor the elution profile using a UV detector at 280 nm.. Collect only the verified monomeric fractions.

Part 4: Conjugation & Aggregation Rescue Workflow

Caption: Workflow for thiol labeling and aggregation rescue using bromoacetamide probes.

References

• Technical Support Center: Avoiding Protein Aggregation During Labeling - Benchchem.9

• Technical Support Center: Bromoacetamide-Thiol Reactions - Benchchem. 3

• How to Prevent Protein Aggregation: Insights and Strategies - BioPharmaSpec. 5

• Why is my protein precipitating after fluorescent labeling? - ResearchGate. 6

• Side reactions of bromoacetamide group in bioconjugation - Benchchem. 4

• Tips for Preventing Protein Aggregation & Loss of Protein Solubility - G-Biosciences. 8

• Preventing Protein Aggregation - Biozentrum. 7

• Side reactions of bromoacetamide group in bioconjugation (Hydrophobicity) - Benchchem. 1

• The medicinal chemistry evolution of antibody–drug conjugates - PMC - NIH. 2

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. The medicinal chemistry evolution of antibody–drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. biopharmaspec.com [biopharmaspec.com]
• 6. researchgate.net [researchgate.net]
• 7. biozentrum.unibas.ch [biozentrum.unibas.ch]
• 8. info.gbiosciences.com [info.gbiosciences.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Covalent Probe Kinetics: 4-(2-Bromoacetyl)-N-methylbenzamide vs. Maleimide Reagents

In the landscape of chemical biology and drug discovery, the precise targeting of proteins with covalent probes is a cornerstone of innovation. Among the nucleophilic amino acids, the thiol group of cysteine stands out for its unique reactivity, making it a preferred target for designing highly specific inhibitors and molecular probes. The choice of the electrophilic "warhead" on the probe is critical, as it dictates the kinetics, selectivity, and stability of the resulting covalent bond.

This guide provides an in-depth kinetic comparison of two widely used classes of cysteine-reactive electrophiles: α-haloacetyl compounds, represented here by 4-(2-Bromoacetyl)-N-methylbenzamide, and maleimides. We will move beyond a simple catalog of features to explore the mechanistic underpinnings of their reactivity, provide quantitative kinetic data, and present detailed protocols for their empirical evaluation. This analysis is designed to equip researchers, scientists, and drug development professionals with the expertise to select the optimal reagent for their specific application, be it bioconjugation, inhibitor development, or proteomic profiling.

The Chemical Foundation: Understanding Thiol Reactivity

The reactivity of both bromoacetyl and maleimide groups is critically dependent on the deprotonation of the cysteine's thiol group (R-SH) to its conjugate base, the highly nucleophilic thiolate anion (R-S⁻).[1][2] The propensity for this deprotonation is governed by the thiol's pKa (typically ~8.5 for cysteine in peptides) and the pH of the reaction buffer, as described by the Henderson-Hasselbalch equation.[3][4] Consequently, pH is the master variable in controlling the rate and selectivity of these conjugation reactions.

The Reaction Mechanisms: A Tale of Two Electrophiles

The fundamental difference in the kinetic profiles of bromoacetyl amides and maleimides stems from their distinct reaction mechanisms with thiols.

• Maleimides React via Michael Addition: The maleimide group features an electron-deficient carbon-carbon double bond. The reaction proceeds via a rapid Michael-type addition, where the thiolate anion attacks one of the vinyl carbons.[5] This process is exceptionally efficient at near-neutral pH (6.5-7.5), where a sufficient concentration of the thiolate is present to initiate the reaction without promoting significant side reactions.[6]

• Bromoacetyl Amides React via Sₙ2 Substitution: The 4-(2-Bromoacetyl)-N-methylbenzamide reagent reacts via a classic bimolecular nucleophilic substitution (Sₙ2) mechanism.[7] The thiolate anion attacks the electrophilic carbon atom attached to the bromine, displacing the bromide ion to form a stable thioether bond.[8] This reaction is generally slower than the maleimide Michael addition at neutral pH and its rate is highly dependent on having a higher concentration of the thiolate, thus favoring more alkaline conditions.[7][9]

Caption: A generalized workflow for determining reaction kinetics.

Choosing the Right Analytical Method

• Stopped-Flow Spectroscopy: This is the gold standard for measuring very fast reactions that are complete within milliseconds to seconds, which is often the case for maleimide reactions at optimal pH. [10][11]The technique involves rapidly mixing two reactants and stopping the flow in an observation cell, where a change in absorbance or fluorescence is monitored over time. [12][13]* Continuous Spectrophotometric Assays: For reactions with half-lives of minutes to hours (typical for bromoacetyl reagents at neutral pH), a standard plate reader or spectrophotometer can be used. [14]The key is to have a chromophore or fluorophore that changes its properties upon reaction, or to monitor the disappearance of a reactant that absorbs at a specific wavelength.

• Competition Assays: For covalent enzyme inhibitors, determining the potency metric k_inact/K_I is more informative than a simple IC50 value. [15][16]An endpoint competition assay offers a high-throughput method to determine this value by allowing the test inhibitor to compete against a well-characterized covalent probe. [15]

Experimental Protocols

The following protocols provide a framework for the kinetic evaluation of thiol-reactive reagents.

Protocol 1: Determination of Second-Order Rate Constant (k₂) under Pseudo-First-Order Conditions

This protocol is designed for a reaction that can be monitored via absorbance, such as the reaction of a maleimide with N-acetyl-L-cysteine.

Rationale: By using a large excess of the thiol (e.g., ≥10-fold), its concentration remains effectively constant throughout the reaction. This simplifies the kinetics to a pseudo-first-order process, where the observed rate constant (k_obs) is directly proportional to the thiol concentration.

Materials:

• Reagent of interest (e.g., N-ethylmaleimide)

• N-acetyl-L-cysteine (NAC)

• Reaction Buffer: 100 mM Sodium Phosphate, 1 mM EDTA, pH 7.0

• Anhydrous DMSO

• UV-transparent 96-well plate or quartz cuvette

• Temperature-controlled spectrophotometer

Procedure:

• Reagent Preparation:

  • Prepare a 100 mM stock solution of NAC in the Reaction Buffer. Degas the buffer to minimize thiol oxidation.

  • Prepare a 10 mM stock solution of the maleimide reagent in anhydrous DMSO. Prepare this fresh.

  • Accurately determine the concentration of the NAC stock solution using Ellman's Reagent (DTNB).

• Reaction Setup:

  • Equilibrate the spectrophotometer and the 96-well plate to 25°C.

  • In a well, add Reaction Buffer and the NAC stock solution to achieve a final concentration of 1 mM NAC.

  • Initiate the reaction by adding a small volume of the maleimide stock solution to achieve a final concentration of 50 µM. Mix quickly and thoroughly.

• Data Acquisition:

  • Immediately begin monitoring the decrease in absorbance at the λ_max of the maleimide (e.g., ~302 nm for N-ethylmaleimide).

  • Collect data points every 15-30 seconds for at least 3-4 half-lives.

• Data Analysis:

  • Convert the absorbance data to maleimide concentration using the Beer-Lambert law (A = εbc).

  • Plot the natural logarithm of the maleimide concentration (ln[Maleimide]) versus time (in seconds).

  • Perform a linear regression on the initial, linear portion of the curve. The absolute value of the slope of this line is the pseudo-first-order rate constant, k_obs (units: s⁻¹).

• Calculate k₂:

  • Calculate the second-order rate constant using the formula: k₂ = k_obs / [NAC]

  • The units for k₂ will be M⁻¹s⁻¹.

  • For robust analysis, repeat the experiment with several different concentrations of NAC and plot k_obs vs. [NAC]. The slope of this line will provide a more accurate determination of k₂.

Protocol 2: Comparative Analysis of Reactivity at Different pH Values

This protocol directly compares the reactivity of a bromoacetyl reagent and a maleimide reagent at two different pH values.

Materials:

• 4-(2-Bromoacetyl)-N-methylbenzamide

• A comparable maleimide reagent (e.g., N-phenylmaleimide)

• Model thiol (e.g., Glutathione, GSH)

• Buffer A: 100 mM Sodium Phosphate, pH 6.5

• Buffer B: 100 mM Sodium Borate, pH 9.0

• Quenching Solution: 1 M L-cysteine in Buffer A

• Analysis method (e.g., LC-MS or HPLC)

Procedure:

• Setup Parallel Reactions: Prepare four reaction tubes:

  • Tube 1: Maleimide (100 µM) + GSH (1 mM) in Buffer A (pH 6.5)

  • Tube 2: Bromoacetyl (100 µM) + GSH (1 mM) in Buffer A (pH 6.5)

  • Tube 3: Maleimide (100 µM) + GSH (1 mM) in Buffer B (pH 9.0)

  • Tube 4: Bromoacetyl (100 µM) + GSH (1 mM) in Buffer B (pH 9.0)

• Time Course:

  • Incubate all reactions at room temperature.

  • At various time points (e.g., 2 min, 15 min, 1 hr, 4 hr), withdraw an aliquot from each reaction tube.

  • Immediately quench the reaction in the aliquot by adding it to a tube containing the Quenching Solution. This will consume any unreacted electrophile.

• Analysis:

  • Analyze the quenched samples by LC-MS or HPLC to quantify the amount of unreacted starting material or the amount of the GSH-adduct formed.

  • Plot the percentage of product formed versus time for each of the four conditions.

• Interpretation:

  • The results are expected to show rapid product formation in Tube 1 (Maleimide, pH 6.5) and Tube 4 (Bromoacetyl, pH 9.0).

  • Conversely, much slower reaction rates are expected in Tube 2 (Bromoacetyl, pH 6.5) and potential reagent degradation/side-reactions may be observed in Tube 3 (Maleimide, pH 9.0). This directly demonstrates the orthogonal reactivity profile. [17]

Conclusion and Strategic Recommendations

The choice between 4-(2-Bromoacetyl)-N-methylbenzamide and maleimide reagents is not a matter of one being universally superior, but of selecting the right tool for the scientific question at hand.

• Choose a Maleimide when:

  • Speed is paramount: For rapid and efficient labeling at or near physiological pH.

  • Mild conditions are required: The reaction proceeds efficiently in the pH 6.5-7.5 range, which is optimal for most proteins.

  • Potential reversibility is acceptable or desired: For applications where a reversible linkage might be advantageous.

• Choose a Bromoacetyl Reagent when:

  • Adduct stability is critical: The resulting thioether bond is irreversible, making it ideal for in vivo applications or long-term studies.

  • Sequential labeling is planned: Its slow reactivity at neutral pH allows for a prior modification step with a maleimide.

  • Working at higher pH is feasible: The reaction requires a more basic environment to proceed at a practical rate.

By understanding the fundamental kinetics and the practical methodologies for their assessment, researchers can harness the distinct properties of these powerful chemical tools to advance the frontiers of biology and medicine.

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• Thiol–maleimide “click” chemistry: evaluating the influence of solvent, initiator, and thiol on the reaction mechanism, kinetics, and selectivity - RSC Publishing.
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• Control of Thiol-Maleimide Reaction Kinetics in PEG Hydrogel Networks - PDF.
• Rapid Determination of the Specificity Constant of Irreversible Inhibitors (kinact/KI) by Means of an Endpoint Competition Assay - PubMed.
• Factors affecting protein thiol reactivity and specificity in peroxide reduction - PubMed.
• Differential reactivity of maleimide and bromoacetyl functions with thiols: application to the preparation of liposomal diepitope constructs - PubMed.
• Factors Affecting Protein Thiol Reactivity and Specificity in Peroxide Reduction | Chemical Research in Toxicology - ACS Publications.
• Factors Affecting Protein Thiol Reactivity and Specificity in Peroxide Reduction.
• Fast, Irreversible Modification of Cysteines through Strain Releasing Conjugate Additions of Cyclopropenyl Ketones - PMC.
• Application Notes and Protocols: Bromoacetyl Group in Peptide Synthesis - Benchchem.
• Protocol for Bromoacetylation of Cysteine Residues in Proteins: Application Notes for Researchers - Benchchem.
• Reactions of electrophiles with nucleophilic thiolate sites: Relevance to pathophysiological mechanisms and remediation | Request PDF - ResearchGate.
• The paradoxical influence of the pKa on the reactivity of thiols and its biological relevance - Maastricht University.
• Empower Your Research With Kinetic Data From a Continuous Assay Format - AssayQuant.
• A Comparative Guide to the Kinetic Analysis of Bromoacetyl Chloride and Thiol Reactions - Benchchem.
• Stopped Flow Technology Explained - Nicoya Lifesciences Inc.
• Investigate enzymatic mechanisms using stopped-flow - Applied Photophysics.
• What are stopped-flows and how do they help chemists and biochemists understand high-speed chemical reactions? - BioLogic Learning Center.
• A two-point IC50 method for evaluating the biochemical potency of irreversible enzyme inhibitors - bioRxiv.
• Differential Reactivity of Maleimide and Bromoacetyl Functions with Thiols: Application to the Preparation of Liposomal Diepitope Constructs | Request PDF - ResearchGate.
• Reversible maleimide–thiol adducts yield glutathione-sensitive poly(ethylene glycol)–heparin hydrogels - PMC.
• Monitoring Fast Chemical Reactions Using Stopped Flow Kinetics - Agilent.
• Manipulation of Glutathione-Mediated Degradation of Thiol–Maleimide Conjugates | Bioconjugate Chemistry - ACS Publications.

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A Comparative Guide to Thioether Bond Stability from Different Alkylating Agents

In the landscape of bioconjugation and drug development, the covalent linkage of molecules to proteins, peptides, and other biomolecules is a fundamental strategy. Among the diverse chemical reactions employed, the formation of a thioether bond through the reaction of a thiol group with an electrophilic alkylating agent is a cornerstone technique. The stability of this thioether linkage is of paramount importance, directly impacting the efficacy, safety, and pharmacokinetic profile of the resulting bioconjugate. This guide provides an in-depth, comparative analysis of the stability of thioether bonds derived from various classes of alkylating agents, supported by experimental data and detailed methodologies, to empower researchers in making informed decisions for their specific applications.

Introduction to Thioether Bonds in Bioconjugation

Thioether bonds (C-S-C) are favored in bioconjugation for their general robustness and the relative ease of their formation. The nucleophilic thiol group of cysteine residues in proteins provides a reactive handle for site-specific modification. The choice of the alkylating agent not only dictates the reaction conditions but, more critically, the stability of the resulting thioether bond under physiological and experimental conditions. An ideal thioether linkage for many applications, such as antibody-drug conjugates (ADCs), should be stable in circulation to prevent premature payload release, yet may be designed to be cleavable under specific conditions at the target site.

This guide will focus on a comparative analysis of thioether bond stability derived from three major classes of thiol-reactive alkylating agents:

• Haloacetamides (e.g., iodoacetamide, bromoacetamide)

• Michael Acceptors (e.g., maleimides, vinyl sulfones)

• Alkenes/Alkynes for Thiol-Ene/Yne Reactions

Comparative Stability of Thioether Bonds

The stability of a thioether bond is not absolute but is highly dependent on the chemical environment, including pH, temperature, and the presence of other nucleophiles or oxidizing agents. The structure of the alkylating agent used to form the bond plays a pivotal role in its susceptibility to various degradation pathways.

Thioethers from Haloacetamides (Iodoacetamide & Bromoacetamide)

Thioether bonds formed via the reaction of a thiol with a haloacetamide proceed through a second-order nucleophilic substitution (SN2) reaction. This creates a simple and highly stable carbon-sulfur bond.

Reaction Mechanism: The thiolate anion acts as a nucleophile, attacking the carbon atom bearing the halogen (a good leaving group), resulting in the formation of a stable thioether linkage and the release of a halide ion.[1]

Stability Profile: Thioether bonds formed from haloacetamides are generally considered the gold standard for stability in bioconjugation.[1] They are highly resistant to cleavage under a wide range of physiological conditions, including the presence of competing thiols like glutathione, which is abundant in plasma.[2] This robust stability makes them the preferred choice for applications requiring long-term in vivo stability.[1]

Thioethers from Michael Acceptors

Michael addition is a widely used reaction for forming thioether bonds, involving the 1,4-addition of a nucleophile (thiolate) to an α,β-unsaturated carbonyl compound.[3] The stability of the resulting thioether adduct, however, varies significantly depending on the specific Michael acceptor.

Maleimides react rapidly and specifically with thiols at physiological pH (6.5-7.5) to form a thiosuccinimide linkage.[3]

Reaction Mechanism: The reaction proceeds via a Michael-type addition where the thiolate anion attacks one of the double-bonded carbons of the maleimide ring.[4]

Stability Profile: While the initial reaction is efficient, the resulting succinimidyl thioether bond is susceptible to a retro-Michael reaction, particularly in the presence of other thiols.[2] This can lead to thiol exchange, where the conjugated molecule is transferred to another thiol, such as glutathione or albumin in the plasma, leading to premature drug release and potential off-target effects.[2][5] The half-lives of maleimide-thiol adducts in the presence of glutathione can range from hours to a few days, depending on the specific maleimide and thiol involved.[6]

Strategies to improve the stability of maleimide-thiol conjugates include:

• Hydrolysis of the succinimide ring: Ring-opening of the succinimide moiety to the corresponding succinamic acid renders the thioether bond significantly more stable and resistant to the retro-Michael reaction. This can be achieved by incubating the conjugate at a slightly basic pH (e.g., pH 8.5-9.0).[3]

• Use of modified maleimides: Maleimides with electron-withdrawing N-substituents can accelerate the rate of ring-opening hydrolysis, allowing for the in vitro formation of a more stable conjugate.[7]

• Transcyclization: For conjugates with an N-terminal cysteine, a spontaneous rearrangement can occur, forming a more stable six-membered thiazine ring, which is significantly less prone to thiol exchange.[8]

Vinyl sulfones are another class of Michael acceptors that react with thiols to form stable thioether bonds.

Reaction Mechanism: Similar to maleimides, the reaction proceeds via a Michael addition of the thiolate to the electron-deficient vinyl group.

Stability Profile: The thioether bond formed from a vinyl sulfone is significantly more stable than that from a maleimide.[9] The resulting thioether sulfone is not susceptible to the retro-Michael reaction under physiological conditions, making it an excellent alternative when high stability is required.[9][10] Comparative studies have shown that while maleimide-based conjugates can undergo significant degradation and thiol exchange in plasma over a few days, vinyl sulfone-based conjugates remain largely intact.[9]

Thioethers from Thiol-Ene/-Yne Reactions

The thiol-ene reaction is a "click" chemistry reaction that involves the addition of a thiol across a double bond (ene). This reaction can be initiated by radicals (e.g., through photoinitiation) or can proceed via a Michael addition pathway if the "ene" is electron-deficient.[11][12]

Reaction Mechanism (Radical-Mediated): The reaction is typically initiated by light or heat in the presence of a radical initiator. A thiyl radical is generated, which then adds to the alkene. A subsequent chain transfer step with another thiol molecule yields the thioether product and regenerates a thiyl radical.[12]

Stability Profile: The thioether bond formed through the radical-mediated thiol-ene reaction is highly stable and considered essentially irreversible.[13][14] Its formation is orthogonal to most biological functional groups, making it a powerful tool for bioconjugation.[13] While quantitative kinetic data on the stability of these bonds under physiological conditions is less abundant compared to maleimide adducts, the consensus is that they offer superior stability.

Quantitative Comparison of Thioether Bond Stability

The following table summarizes available quantitative data on the stability of thioether bonds from different alkylating agents. It is important to note that direct comparisons can be challenging due to variations in experimental conditions across different studies.

Alkylating Agent Class	Specific Reagent Example	Thioether Bond Type	Half-life (t½) in presence of Glutathione (GSH)	Key Stability Considerations	References
Haloacetamide	Iodoacetamide	Carboxamidomethyl thioether	Very high (considered stable)	Highly stable and irreversible under physiological conditions.	[1][2]
Michael Acceptor	N-ethylmaleimide (NEM)	Succinimidyl thioether	20 - 80 hours	Susceptible to retro-Michael reaction and thiol exchange. Stability can be improved by ring hydrolysis.	[1][6]
Michael Acceptor	N-phenylmaleimide (NPM)	Succinimidyl thioether	3.1 - 18 hours	N-substituent affects stability; electron-withdrawing groups can increase hydrolysis rate.	[6]
Michael Acceptor	Divinyl Sulfone	Sulfonylethyl thioether	High (significantly more stable than maleimide adducts)	Resistant to retro-Michael reaction. Forms highly stable crosslinks.	[9][10]
Thiol-Ene Reagent	Norbornene	Alkyl thioether	Very high (considered stable)	Forms a highly stable, irreversible C-S bond.	[13][14]

Experimental Protocols for Comparative Stability Analysis

To objectively compare the stability of thioether bonds from different alkylating agents, a standardized experimental workflow is crucial. This section outlines a detailed protocol for an in vitro plasma stability assay.

Overall Experimental Workflow

The following diagram illustrates the general workflow for a comparative stability study.

Caption: Experimental workflow for comparing thioether bond stability.

Step-by-Step Protocol: In Vitro Plasma Stability Assay

Objective: To quantitatively compare the stability of thioether-linked bioconjugates formed from different alkylating agents in human plasma.

Materials:

• Purified bioconjugates (prepared with different alkylating agents)

• Human plasma (with anticoagulant, e.g., EDTA)

• Phosphate-buffered saline (PBS), pH 7.4

• Incubator at 37°C

• LC-MS/MS system

• Protein precipitation solution (e.g., acetonitrile with 1% formic acid)

• Immunoaffinity capture reagents (optional, for ADCs)

Procedure:

• Sample Preparation:

  • Pre-warm human plasma and PBS to 37°C.

  • Dilute each bioconjugate to a final concentration of 100 µg/mL in separate tubes of human plasma and PBS (as a control).

• Incubation:

  • Incubate all samples at 37°C.

• Time-Point Collection:

  • At designated time points (e.g., 0, 1, 4, 8, 24, 48, 72, and 144 hours), withdraw an aliquot from each sample.

  • Immediately stop the reaction by either flash-freezing in liquid nitrogen and storing at -80°C, or by immediate processing.

• Sample Processing for LC-MS/MS:

  • For smaller bioconjugates (peptides, small proteins):

    • Thaw the plasma aliquots.

    • Precipitate plasma proteins by adding 3 volumes of ice-cold protein precipitation solution.

    • Vortex and incubate at -20°C for 30 minutes.

    • Centrifuge at high speed (e.g., 14,000 x g) for 10 minutes at 4°C.

    • Transfer the supernatant containing the bioconjugate to a new tube for LC-MS/MS analysis.

  • For larger bioconjugates (e.g., antibodies):

    • An immunoaffinity capture step (e.g., using Protein A beads) may be necessary to isolate the antibody-drug conjugate from the plasma matrix before analysis.[5]

• LC-MS/MS Analysis:

  • Develop a suitable LC-MS/MS method to separate and quantify the intact bioconjugate and any expected degradation products (e.g., the deconjugated protein/peptide and the payload-adduct with glutathione).

  • Use multiple reaction monitoring (MRM) for sensitive and specific quantification.

• Data Analysis:

  • For each time point, calculate the percentage of the intact bioconjugate remaining relative to the amount at t=0.

  • Plot the percentage of intact conjugate as a function of time.

  • Determine the half-life (t½) of each conjugate by fitting the data to a first-order decay model.

Mechanisms of Thioether Bond Cleavage

Understanding the mechanisms of thioether bond cleavage is crucial for predicting stability and designing more robust bioconjugates.

Retro-Michael Reaction and Thiol Exchange

As previously discussed, this is the primary degradation pathway for maleimide-derived thioether bonds. The reversibility of the Michael addition allows for the dissociation of the conjugate and subsequent reaction of the maleimide with other available thiols.

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